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Compound of Interest

Compound Name: 2,4-Dimethoxyphenylacetic acid

Cat. No.: B016002 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2,4-Dimethoxyphenylacetic Acid

Introduction: A Profile of 2,4-Dimethoxyphenylacetic
Acid
2,4-Dimethoxyphenylacetic acid (CAS No. 6496-89-5) is an aromatic carboxylic acid utilized

as a key building block and research intermediate in various scientific fields.[1] With a

molecular formula of C₁₀H₁₂O₄ and a molecular weight of 196.20 g/mol , its structure features

two methoxy groups that enhance its reactivity and solubility, making it a valuable precursor in

organic synthesis.[2][3] Its primary applications are found in pharmaceutical development,

where it serves in the synthesis of novel anti-inflammatory and analgesic agents, and in

agricultural chemistry for the formulation of agrochemicals.[1][2]

Given its role in drug discovery and fine chemical synthesis, a comprehensive understanding of

its safety profile and handling requirements is paramount for researchers and professionals.

This guide provides a detailed overview of the hazards, necessary precautions, and emergency

protocols associated with 2,4-Dimethoxyphenylacetic acid to ensure its safe and effective

use in a laboratory setting.

Section 1: Hazard Identification and GHS
Classification
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2,4-Dimethoxyphenylacetic acid is classified as hazardous under the Globally Harmonized

System (GHS). The primary hazards involve irritation to the skin, eyes, and respiratory system,

as well as being harmful if ingested.[3][4][5] The signal word associated with this chemical is

"Warning".[3]

A summary of its GHS classification is provided below. Adherence to the precautionary

statements is mandatory to mitigate risks.

Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed[4][6]
GHS07

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation[3][4][5]
GHS07

Serious Eye

Damage/Irritation
Category 2 / 2A

H319: Causes serious

eye irritation[3][4][5]
GHS07

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

H335: May cause

respiratory irritation[3]

[4][5]

GHS07

Key Precautionary Statements (P-codes):

Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P270

(Do not eat, drink or smoke when using this product), P271 (Use only outdoors or in a well-

ventilated area), P280 (Wear protective gloves/eye protection/face protection).[3][4][5]

Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF

INHALED: Remove person to fresh air), P305+P351+P338 (IF IN EYES: Rinse cautiously

with water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing), P312 (Call a POISON CENTER or doctor if you feel unwell).[3][5][6]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed).[3][4]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[3][4]
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Section 2: Toxicological Profile
A critical aspect of safety is understanding a compound's toxicological properties. For 2,4-
Dimethoxyphenylacetic acid, it is crucial to note that the toxicological properties have not

been fully investigated.[5][6][7][8] This lack of comprehensive data necessitates a cautious

approach, treating the substance as potentially harmful beyond its current classifications.

Routes of Exposure: The primary routes of occupational exposure are inhalation of the dust,

skin contact, eye contact, and ingestion.[7]

Acute Effects: The known acute effects are consistent with its GHS classification: irritation to

the respiratory tract, skin, and eyes, and harmful effects if swallowed.[4][5]

Chronic Effects: No information on chronic toxicity, carcinogenicity, or reproductive effects

has been reported.[7][8]

Bioaccumulation: The partition coefficient (log Pow) is 1.51, which suggests that

bioaccumulation is not expected.

The absence of extensive toxicological data underscores the importance of strict adherence to

the exposure controls and PPE guidelines outlined below.

Section 3: Hierarchy of Controls for Safe Use
To minimize exposure and ensure a safe working environment, a tiered approach known as the

"Hierarchy of Controls" must be implemented. This methodology prioritizes the most effective

control measures first.
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Hierarchy of Controls for 2,4-Dimethoxyphenylacetic Acid

Elimination
(Not feasible for research)

Substitution
(Use a less hazardous alternative)

Most
Effective

Engineering Controls
- Chemical Fume Hood

- Local Exhaust Ventilation

Administrative Controls
- Standard Operating Procedures (SOPs)

- Safety Training
- Restricted Access

Personal Protective Equipment (PPE)
- Safety Goggles / Face Shield

- Nitrile Gloves
- Lab Coat / Coveralls

- N95 Respirator (for dusts)

Least
Effective
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Spill Occurs

Is the spill large or unmanageable?

Evacuate Area
Alert Emergency Services

Report to EHS

Yes

Minor Spill Procedure

No

Don appropriate PPE
(Gloves, Goggles, Respirator)

Cover spill with absorbent material
(e.g., vermiculite, sand)

Gently sweep/scoop into a
labeled hazardous waste container.

Avoid creating dust.

Clean spill area with soap and water.

Dispose of waste and contaminated
materials via approved channels.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

